Ethyl ({4-[(4-methoxybenzyl)amino]quinazolin-2-yl}thio)acetate

• IUPAC Name: ethyl 2-[4-[(4-methoxyphenyl)methylamino]quinazolin-2-yl]sulfanylacetate
• InChI: InChI=1S/C20H21N3O3S/c1-3-26-18(24)13-27-20-22-17-7-5-4-6-16(17)19(23-20)21-12-14-8-10-15(25-2)11-9-14/h4-11H,3,12-13H2,1-2H3,(H,21,22,23)
• InChI Key: YRGSZPBWWSYVCP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NC2=CC=CC=C2C(=N1)NCC3=CC=C(C=C3)OC
• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol

Description

Ethyl ({4-[(4-methoxybenzyl)amino]quinazolin-2-yl}thio)acetate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of Ethyl ({4-[(4-methoxybenzyl)amino]quinazolin-2-yl}thio)acetate is not fully understood. However, it has been proposed that it exerts its biological activities by inhibiting specific enzymes or proteins involved in various cellular processes. For example, it has been found to inhibit the activity of protein kinase B (AKT), which plays a crucial role in cell survival and proliferation. It has also been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the degradation of extracellular matrix proteins.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects in vitro and in vivo. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth and proliferation of cancer cells, and reduce the expression of inflammatory cytokines. It has also been found to exhibit antibacterial and antifungal activities, and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl ({4-[(4-methoxybenzyl)amino]quinazolin-2-yl}thio)acetate is its potential use in the development of new drugs and therapies for various diseases. It has been found to exhibit a wide range of biological activities, making it a promising candidate for drug development. However, there are also some limitations to its use in lab experiments. For example, its solubility in water is limited, making it difficult to use in aqueous solutions. It is also relatively expensive compared to other chemicals used in lab experiments.

Future Directions

There are several future directions for the study of Ethyl ({4-[(4-methoxybenzyl)amino]quinazolin-2-yl}thio)acetate. One direction is the development of new drugs and therapies based on its biological activities. Another direction is the study of its potential use in the treatment of various diseases such as cancer, infectious diseases, and inflammatory diseases. Further research is also needed to fully understand its mechanism of action and to identify its molecular targets. In addition, the synthesis method of this compound can be optimized to improve its yield and purity.

Synthesis Methods

Ethyl ({4-[(4-methoxybenzyl)amino]quinazolin-2-yl}thio)acetate can be synthesized by the reaction between 4-(4-methoxybenzylamino)quinazoline-2-thiol and ethyl chloroacetate in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethylformamide or dimethyl sulfoxide at a suitable temperature and for a specific time. The resulting product is then purified by column chromatography to obtain pure this compound.

Scientific Research Applications

Ethyl ({4-[(4-methoxybenzyl)amino]quinazolin-2-yl}thio)acetate has been extensively studied for its potential applications in various fields such as medicinal chemistry, pharmacology, and biochemistry. It has been found to exhibit a wide range of biological activities such as anticancer, antimicrobial, anti-inflammatory, and antiviral activities. It has also been studied for its potential use in the development of new drugs and therapies for various diseases.